2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine

• IUPAC Name: 2-tert-butyl-4-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C12H19N3/c1-12(2,3)11-13-7-6-10(14-11)15-8-4-5-9-15/h6-7H,4-5,8-9H2,1-3H3
• InChI Key: UHGIXQQBPBBVPO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC=CC(=N1)N2CCCC2
• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol

Description

2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine, also known as TBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including drug discovery and materials science. TBP is a heterocyclic compound that belongs to the pyrimidine family and contains a pyrrolidine ring.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine is not fully understood, but it is believed to act as a competitive inhibitor of enzymes that are involved in various biological processes. 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been shown to inhibit the activity of enzymes such as kinases, proteases, and phosphatases, which are involved in signal transduction pathways and cellular processes such as apoptosis and cell division.
Biochemical and Physiological Effects
2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of immune response. 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has several advantages for lab experiments, including its high purity and stability, its ease of synthesis, and its versatility as a scaffold for the design of new compounds. However, 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine also has some limitations, including its low solubility in aqueous solutions, which may limit its use in certain experiments, and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the research and development of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine, including the design of new compounds based on 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine scaffold, the optimization of the synthesis method to improve the efficiency and reduce the environmental impact, and the investigation of the potential applications of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine in various fields, including drug discovery, materials science, and chemical biology. Additionally, further studies are needed to fully understand the mechanism of action of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine and its potential applications in the treatment of various diseases.
Conclusion
In conclusion, 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine (2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine) is a versatile and promising compound that has potential applications in various fields, including drug discovery and materials science. The synthesis method of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been optimized to improve the efficiency and reduce the environmental impact. 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of immune response. Although 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has some limitations, its advantages make it a valuable tool for scientific research. There are several future directions for the research and development of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine, which may lead to the discovery of new drugs and materials with potential applications in various industries.

Synthesis Methods

The synthesis of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine involves a multi-step process that starts with the reaction between 2,4-dichloropyrimidine and tert-butylamine, followed by the addition of pyrrolidine. The resulting product is purified through column chromatography to obtain 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine in high yield and purity. The synthesis method of 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been optimized to improve the efficiency of the reaction and minimize the use of hazardous chemicals.

Scientific Research Applications

2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has shown promising results in various scientific research applications, including drug discovery, materials science, and chemical biology. In drug discovery, 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been used as a scaffold for the design of new drugs targeting various diseases, including cancer, inflammation, and infectious diseases. 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has also been used as a ligand for the development of new materials, such as metal-organic frameworks, which have potential applications in gas storage and separation. In chemical biology, 2-Tert-butyl-4-pyrrolidin-1-ylpyrimidine has been used as a tool for the study of protein-ligand interactions and enzyme inhibition.